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Compound of Interest

Compound Name: L-ORNITHINE:HCL (13C5)
Cat. No.: B1579835
Get Quote
\ J

Executive Safety Summary

Immediate Action Status:NON-RADIOACTIVE / LOW HAZARD

L-Ornithine:HCI (13C5) is a stable isotope-labeled amino acid derivative.[1] Unlike Carbon-14
(

), Carbon-13 (
) is a non-radioactive, stable isotope.[1] Therefore, radioactive waste protocols do NOT apply.

However, as a chemical reagent, it must not be treated as general refuse.[2] The presence of
the Hydrochloride (HCI) salt and the specific purity requirements of laboratory reagents dictate
that it be managed through a chemical waste stream to maintain Good Laboratory Practice
(GLP) and environmental compliance.
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Parameter Specification

L-Ornithine Hydrochloride (
Chemical Name

)

Radioactivity None (Stable Isotope)

RCRA Status (USA) Non-Hazardous (Not P-listed or U-listed)
Primary Hazard Low (Potential Eye/Skin Irritant - Cat 2A)
Waste Stream Non-Hazardous Organic Solid / Aqueous

Hazard Assessment & Causality

To ensure your team understands why we follow these steps, we must analyze the chemical
properties that dictate the disposal method.

2.1. The Isotope Factor (

VS.

)

There is no chemical difference in toxicity between standard L-Ornithine and its

-labeled counterpart. The body and the environment process them identically.

o Operational Insight: The primary risk with

reagents is inventory confusion. If a safety officer scans a container labeled "Isotope” without
verifying it is "Stable," they may unnecessarily trigger a radiation safety audit.

o Protocol: Always clearly mark waste tags as "Stable Isotope - Non-Radioactive."

2.2. Chemical Toxicity (The HCI Salt)

L-Ornithine is a non-proteinogenic amino acid involved in the urea cycle. It is generally non-
toxic. However, the hydrochloride salt form is acidic and can cause mild irritation to eyes and
mucous membranes [1].
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o Self-Validating Step: Check the pH of any aqueous waste solution containing high
concentrations of the compound. If pH < 2, it technically becomes "Corrosive Waste" (D002)
under RCRA, even if the amino acid is harmless [2].

Detailed Disposal Protocols
Workflow 1: Solid Reagent Disposal

Use this for expired shelf stock, spill cleanup residues, or gross weighing errors.[1]
e Segregation: Do not mix with oxidizers or reactive metals.
o Container: Use a wide-mouth High-Density Polyethylene (HDPE) drum or jar.
o Labeling: Affix a hazardous waste tag.
o Constituents: "L-Ornithine HCI (13C5) - 99%"[1][3]
o Hazard Checkbox: "Irritant” (if applicable) or "Non-Hazardous."

» Disposal Action: Transfer to your facility's Environmental Health & Safety (EHS) team for
incineration or landfilling as non-hazardous chemical waste.

Workflow 2: Aqueous Solution Disposal

Use this for experimental buffers, cell culture media, or reaction byproducts.[1]

Critical Decision:Can this go down the drain? While L-Ornithine is biodegradable, many
institutional permits strictly forbid pouring any synthesized chemical reagent down the sink to
prevent "dilution as the solution to pollution.”

o Preferred Method: Collect in a "Non-Hazardous Aqueous Waste" carboy.

o Conditional Method: Sanitary sewer disposal is only acceptable if:

o

The concentration is negligible (<1%).

o

The solution pH is between 5.5 and 9.0.

o

Explicit written approval exists from your facility's EHS officer.
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The "Empty Container" Protocol (RCRA Compliance)

The most common violation in labs is the improper disposal of the expensive glass vials used
for stable isotopes. Under US EPA regulations (40 CFR § 261.7), a container is only "empty" if
specific steps are taken [3].

Triple Rinse Procedure[4][5][6][7]

» Solvent Selection: Since L-Ornithine HCI is highly water-soluble, use Deionized Water.
e Volume: Fill the vial 10-20% full.
o Agitation: Cap and shake vigorously for 10 seconds.

o Decant: Pour the rinsate into your Aqueous Waste container (do not pour down the drain
unless authorized).

o Repeat: Perform this cycle three times.

o Defacement: You must cross out or remove the label.[8] This prevents the glass from being
mistaken for hazardous waste in the trash.

o Final Step: Recycle the glass or place it in a "Broken Glass/Sharps" bin.

Visualized Workflows
Figure 1: Waste Stream Decision Matrix

This logic gate ensures you select the correct waste stream based on the physical state and
mixture components.
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Caption: Decision logic for segregating L-Ornithine:HC| waste streams based on physical state
and solvent contaminants.

Figure 2: RCRA Triple Rinse Workflow

Follow this strictly to declassify empty vials from "Hazardous Waste" to "Glass Recycling."

Empty Vial Rinse 1: Rinse 2: Rinse 3: Deface Label Glass Recycle
(>3% Residue) Add Water -> Shake -> Decant Add Water -> Shake -> Decant Add Water -> Shake -> Decant (Obliterate Identity) (Or Sharps Bin)

Click to download full resolution via product page
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Caption: Step-by-step triple rinse procedure required to render chemical containers legally
"empty" (RCRA 40 CFR 261.7).

Documentation & Inventory Management

Because 13C-labeled compounds are high-value assets (often 100x the cost of unlabeled
counterparts), disposal is also a financial event.

 Inventory Log: Deduct the disposed mass from your Laboratory Information Management
System (LIMS).

o Cost Tracking: If disposing of significant unused quantities, log the reason (e.g.,
"Degradation due to moisture™) to improve future purchasing logic. L-Ornithine HCl is
hygroscopic; improper storage often leads to unnecessary waste [4].

o Waste Tagging:
o Correct: "L-Ornithine HCI (Stable Isotope)"

o Incorrect: "Isotope Waste" (This implies radioactivity and triggers expensive, unnecessary
protocols).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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